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Compound of Interest

2-Amino-8-oxononanoic acid
Compound Name: _
hydrochloride

Cat. No.: B15557092

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the solubility of 2-Amino-8-oxononanoic
acid hydrochloride in various solvents. The information is intended to assist researchers and
professionals in the fields of drug development and life sciences in formulating this compound
for experimental and developmental purposes. This document compiles available quantitative
data, outlines detailed experimental protocols for solubility determination, and presents visual
workflows to guide laboratory practices.

Core Solubility Data

The solubility of 2-Amino-8-oxononanoic acid hydrochloride has been determined in
dimethyl sulfoxide (DMSOQO) and several complex solvent systems tailored for in vivo research.
The hydrochloride salt form of 2-Amino-8-oxononanoic acid generally exhibits enhanced water
solubility and stability compared to its free base form[1]. For dissolution, the use of heat and/or
sonication can be beneficial, particularly if precipitation or phase separation occurs[2].

Quantitative Solubility Data Summary

The following table summarizes the known solubility of 2-Amino-8-oxononanoic acid
hydrochloride in various solvent systems. It is important to note that for some of the complex
solvent systems, the reported values are the minimum solubility achieved while maintaining a
clear solution, and the saturation point may be higher.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b15557092?utm_src=pdf-interest
https://www.benchchem.com/product/b15557092?utm_src=pdf-body
https://www.benchchem.com/product/b15557092?utm_src=pdf-body
https://www.benchchem.com/product/b15557092?utm_src=pdf-body
https://www.medchemexpress.com/2-amino-8-oxononanoic-acid.html
https://www.medchemexpress.com/2-amino-8-oxononanoic-acid-hydrochloride.html
https://www.benchchem.com/product/b15557092?utm_src=pdf-body
https://www.benchchem.com/product/b15557092?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15557092?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Solvent . Solubility Molar ]
Composition . Observations
System (mg/mL) Solubility (mM)
Ultrasonic
assistance is
required. Itis
also noted that
hygroscopic
Dimethyl DMSO can
Sulfoxide 100% DMSO 50 223.51 significantly
(DMSO) impact solubility,
and the use of
newly opened
DMSO is
recommended[2]
[31[4].
A clear solution
10% DMSO / _ _
. is obtained. The
In vivo 40% PEG300 / ) )
_ > 4.55 >20.34 saturation point
Formulation 1 5% Tween-80 / ) -
] is not specified[2]
45% Saline
[3][5].
nvi 10% DMSO / A clear solution
n vivo
] 90% (20% SBE- =225 >11.18 is achieved[2][3]
Formulation 2 ] ]
B-CD in Saline) [4].
In vivo 10% DMSO / A clear solution
=25 >11.18

Formulation 3

90% Corn Oil

is formed[2][3][4].

SBE-B-CD: Sulfobutylether-p-cyclodextrin

Experimental Protocols for Solubility Determination

While specific experimental protocols for determining the solubility of 2-Amino-8-oxononanoic

acid hydrochloride are not extensively published, a standard and reliable method is the

Saturation Shake-Flask Method. This technique is widely accepted for determining the

thermodynamic equilibrium solubility of a compound[6][7].
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Protocol: Thermodynamic Solubility Determination via
Shake-Flask Method

1. Objective: To determine the equilibrium solubility of 2-Amino-8-oxononanoic acid
hydrochloride in a specific solvent at a controlled temperature.

2. Materials:

e 2-Amino-8-oxononanoic acid hydrochloride (solid)

e Solvent of interest (e.g., Water, Ethanol, Phosphate Buffered Saline pH 7.4)
o Stoppered glass flasks or vials

¢ Orbital shaker with temperature control

e Analytical balance

o Centrifuge

e Syringe filters (e.g., 0.22 pm)

e High-Performance Liquid Chromatography (HPLC) system with a suitable detector or a UV-
Vis Spectrophotometer

¢ Volumetric flasks and pipettes

3. Procedure:

e Preparation:
o Prepare the selected solvent. For buffered solutions, ensure the pH is accurately adjusted.
o Set the orbital shaker to the desired temperature (e.g., 25 °C or 37 °C).

o Sample Addition:
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o Add an excess amount of 2-Amino-8-oxononanoic acid hydrochloride to a stoppered
flask. The excess solid is crucial to ensure that a saturated solution is achieved and that
equilibrium can be established between the dissolved and undissolved compound[6].

o Add a known volume of the selected solvent to the flask.
o Equilibration:
o Secure the flasks on the orbital shaker.

o Agitate the samples at a constant speed for a predetermined period (typically 24 to 72
hours) to allow the system to reach equilibrium. It is advisable to take measurements at
multiple time points (e.g., 24, 48, and 72 hours) to confirm that equilibrium has been
reached, indicated by no significant change in concentration between time points[8].

e Sample Separation:

o Once equilibration is complete, remove the flasks from the shaker and allow the
undissolved solid to sediment.

o Carefully withdraw an aliquot of the supernatant.

o Separate the dissolved compound from any remaining solid particles. This can be
achieved by either:

» Centrifugation: Centrifuge the aliquot at a high speed to pellet any suspended solids.

» Filtration: Pass the aliquot through a syringe filter. Ensure the filter material is
compatible with the solvent and does not adsorb the compound.

e Analysis:

o Immediately after separation, dilute the clear supernatant with a suitable solvent to a
concentration within the linear range of the analytical method to prevent precipitation[3].

o Quantify the concentration of 2-Amino-8-oxononanoic acid hydrochloride in the diluted
sample using a validated analytical method, such as HPLC or UV-Vis
spectrophotometry[6].
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o Calculate the original concentration in the saturated solution by accounting for the dilution
factor.

4. Data Reporting: The solubility should be reported in mg/mL and/or mol/L, along with the
solvent used and the temperature at which the experiment was conducted.

Visualized Workflows and Relationships

The following diagrams, generated using Graphviz, illustrate key workflows and logical
relationships relevant to the solubility assessment of 2-Amino-8-oxononanoic acid
hydrochloride.
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Solubility Assessment Workflow
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Caption: Workflow for Thermodynamic Solubility Determination.
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Factors Influencing Solubility
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Caption: Key Factors Affecting Compound Solubility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15557092?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15557092?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

